4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid

• IUPAC Name: 4-[[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C17H18O5/c1-2-21-16-9-13(10-18)5-8-15(16)22-11-12-3-6-14(7-4-12)17(19)20/h3-9,18H,2,10-11H2,1H3,(H,19,20)
• InChI Key: HUNWOYXKLAAREX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CO)OCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H18O5
• Molecular Weight: 302.32 g/mol

Description

4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid, also known as EHNA, is a potent and selective inhibitor of adenosine deaminase (ADA). ADA is an enzyme that catalyzes the deamination of adenosine to inosine, which is an important step in the regulation of adenosine levels in the body. EHNA has been extensively studied for its biochemical and physiological effects, as well as its potential applications in scientific research.

Mechanism of Action

4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid inhibits ADA by binding to the enzyme's active site and preventing it from catalyzing the deamination of adenosine. This leads to an increase in adenosine levels in the body, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has been shown to have a variety of biochemical and physiological effects, including the modulation of immune cell function, the regulation of inflammation, and the induction of apoptosis in cancer cells. 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has also been shown to have neuroprotective effects, and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has several advantages as an inhibitor of ADA for use in lab experiments. It is a potent and selective inhibitor, and its effects on cellular processes can be easily measured. However, 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid also has some limitations, including its potential cytotoxicity and its effects on other enzymes in the adenosine metabolic pathway.

Future Directions

There are several potential future directions for research on 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid. One area of focus is the development of more potent and selective inhibitors of ADA, which could have potential therapeutic applications in the treatment of cancer and other diseases. Another area of focus is the study of the effects of 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid on the immune system, and its potential as an immunomodulatory agent. Finally, the neuroprotective effects of 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid could be further explored, with potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Synthesis Methods

4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid can be synthesized using a variety of methods, including the reaction of 2-ethoxy-4-(hydroxymethyl)phenol with benzoyl chloride in the presence of a base, followed by esterification with ethyl alcohol. Other methods include the reaction of 2-ethoxy-4-(hydroxymethyl)phenol with benzoyl isocyanate, or the reaction of 2-ethoxy-4-(hydroxymethyl)phenol with benzoyl chloride in the presence of a catalyst.

Scientific Research Applications

4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has been widely used in scientific research as an inhibitor of ADA. ADA plays a crucial role in the regulation of adenosine levels in the body, and its inhibition by 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has been shown to have a variety of effects on cellular processes. 4-{[2-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid has been used to study the effects of adenosine on the immune system, as well as its potential as a therapeutic agent in the treatment of cancer and other diseases.